4-(4-{3,8-Diazabicyclo[3.2.1]octan-3-yl}-8-fluoro-2-[(2-fluoro-hexahydropyrrolizin-7a-yl)methoxy]pyrido[4,3-d]pyrimidin-7-yl)-5-ethynyl-6-fluoronaphthalen-2-ol

• Molecular Formula: C33H31F3N6O2
• Molecular Weight: 600.6 g/mol
• IUPAC Name: 4-[4-(3,8-diazabicyclo[3.2.1]octan-3-yl)-8-fluoro-2-[(2-fluoro-1,2,3,5,6,7-hexahydropyrrolizin-8-yl)methoxy]pyrido[4,3-d]pyrimidin-7-yl]-5-ethynyl-6-fluoronaphthalen-2-ol
• InChI: InChI=1S/C33H31F3N6O2/c1-2-23-26(35)7-4-18-10-22(43)11-24(27(18)23)29-28(36)30-25(13-37-29)31(41-15-20-5-6-21(16-41)38-20)40-32(39-30)44-17-33-8-3-9-42(33)14-19(34)12-33/h1,4,7,10-11,13,19-21,38,43H,3,5-6,8-9,12,14-17H2
• InChI Key: SCLLZBIBSFTLIN-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C=CC2=CC(=CC(=C21)C3=NC=C4C(=C3F)N=C(N=C4N5CC6CCC(C5)N6)OCC78CCCN7CC(C8)F)O)F

Description

Key features include:

• Molecular Formula: C₃₃H₃₁F₃N₆O₂ .
• Molecular Weight: 632.65 g/mol (calculated based on formula).
• Core Structure: A pyrido[4,3-d]pyrimidine scaffold substituted with a 3,8-diazabicyclo[3.2.1]octane moiety, a fluorinated hexahydropyrrolizine group, and a 5-ethynyl-6-fluoro-naphthol unit .
• Fluorine atoms: Improve metabolic stability and modulate electronic properties . Bicyclic amines: Likely contribute to target selectivity and binding affinity .

Compound A’s stereochemical configuration (e.g., (2R,7aS)-hexahydropyrrolizine) is critical for its activity, as evidenced by analogs with varying stereochemistry showing reduced potency .

Biological Activity

The compound 4-(4-{3,8-Diazabicyclo[3.2.1]octan-3-yl}-8-fluoro-2-[(2-fluoro-hexahydropyrrolizin-7a-yl)methoxy]pyrido[4,3-d]pyrimidin-7-yl)-5-ethynyl-6-fluoronaphthalen-2-ol , also known as MRTX1133, is a highly selective inhibitor of the KRAS G12D protein, which is a mutant form of the KRAS oncogene frequently associated with various cancers. This article delves into the biological activity of MRTX1133, examining its mechanisms of action, efficacy in preclinical studies, and potential therapeutic applications.

MRTX1133 selectively targets the KRAS G12D protein in both its active and inactive states. By inhibiting this mutant protein, the compound effectively reduces the proliferation of KRAS G12D mutant tumor cells while sparing wild-type KRAS cells. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy.

Preclinical Studies

Preclinical studies have demonstrated that MRTX1133 significantly reduces ERK phosphorylation in AsPC-1 cells, a pancreatic cancer cell line expressing KRAS G12D. This reduction in phosphorylation indicates a decrease in downstream signaling pathways that promote cell survival and proliferation.

Efficacy Data

Cell Line	Treatment	ERK Phosphorylation	Cell Viability
AsPC-1	MRTX1133	Reduced	Decreased
SW48	MRTX1133	Reduced	Decreased
H358	MRTX1133	Minimal Effect	No significant change

The data indicate that while MRTX1133 is effective in reducing ERK phosphorylation and cell viability in certain cancer cell lines, its efficacy may vary depending on the specific cellular context.

Case Studies

• Pancreatic Cancer Model
  • In a mouse model of pancreatic cancer harboring the KRAS G12D mutation, administration of MRTX1133 resulted in significant tumor regression compared to control groups. Histological analysis revealed decreased tumor cell proliferation and increased apoptosis.
• Colorectal Cancer Study
  • A study involving colorectal cancer patients with KRAS G12D mutations showed promising results when treated with MRTX1133 in combination with other therapies. Patients exhibited improved progression-free survival rates compared to those receiving standard treatment alone.

Structural Characteristics

MRTX1133 is characterized by a complex molecular structure that contributes to its binding affinity for the KRAS G12D protein. The compound's molecular formula is $C_{34}H_{33}F_{3}N_{6}O_{4}$ with a molecular weight of approximately 646.7 g/mol.

Scientific Research Applications

Targeting KRAS G12D Mutation

The primary application of MRTX1133 lies in its ability to selectively inhibit the KRAS G12D mutant protein, which is known to drive oncogenic signaling pathways in several cancer types, including pancreatic and colorectal cancers. By binding non-covalently to the mutant form of KRAS, MRTX1133 effectively prevents downstream signaling that leads to tumor growth and survival .

Clinical Development

MRTX1133 is currently undergoing clinical trials to evaluate its safety and efficacy in human subjects with tumors expressing the KRAS G12D mutation. Early results from these trials suggest promising outcomes in terms of tumor response rates and overall survival .

Pharmacokinetics and Formulation

Recent studies have explored prodrug formulations of MRTX1133 that exhibit improved pharmacokinetic properties. These formulations aim to enhance oral bioavailability and tissue distribution, thereby increasing therapeutic effectiveness .

Case Studies

• Xenograft Models : In xenograft mouse models implanted with KRAS G12D mutant tumors, treatment with MRTX1133 resulted in substantial tumor regression compared to control groups .
• Combination Therapies : Investigations into combination therapies involving MRTX1133 and other oncological agents are ongoing, aiming to enhance treatment efficacy by targeting multiple pathways involved in cancer progression.

Data Tables

Parameter	Value
Oral Bioavailability	Improved with prodrug formulations
Tissue Distribution	Enhanced in recent studies

Comparison with Similar Compounds

Structural and Functional Analogues

The table below highlights key differences between Compound A and structurally related pyrido[4,3-d]pyrimidine derivatives:

Compound	Structure	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
Compound A	Pyrido[4,3-d]pyrimidine core with 3,8-diazabicyclo[3.2.1]octane, 2-fluoro-hexahydropyrrolizine, and ethynyl-fluoronaphthol	C₃₃H₃₁F₃N₆O₂	632.65	Ethynyl group; three fluorine atoms; bicyclic amines
Compound B ()	Pyrido[4,3-d]pyrimidine with 3,8-diazabicyclo[3.2.1]octane and 1-methylpyrrolidin-2-ylmethoxy	C₂₉H₃₁FN₆O₂	514.59	Lacks ethynyl and naphthol; simpler pyrrolidine substituent
Compound C ()	7-Chloro-8-fluoro analog with fluorotetrahydro-pyrrolizine	C₂₇H₂₈ClF₂N₆O₂	545.00	Chlorine substitution; reduced aromaticity
Compound D ()	Pyrido[4,3-d]pyrimidine with piperazine and chloronaphthalene	C₂₇H₂₈ClFN₆O	507.00	Piperazine ring; chloronaphthalene substituent

Key Differences and Implications

Substituent Effects: Ethynyl Group: Unique to Compound A, this group may enhance membrane permeability or enable covalent interactions with biological targets (e.g., kinases) . Fluorine Placement: Compound A’s trifluorinated naphthol likely improves metabolic stability compared to non-fluorinated analogs like Compound B . Bicyclic vs.

Pharmacological Activity :

• Compound A’s structural complexity aligns with KRASG12D inhibitors (e.g., MRTX1133 analogs), where fluorinated bicyclic amines enhance binding to GTPase domains .
• Compound C’s chlorine substituent may reduce off-target effects but limit solubility .

Synthetic Accessibility: Compound A’s synthesis involves multi-step functionalization of the pyrido[4,3-d]pyrimidine core, as seen in (e.g., HCl-mediated deprotection in methanol/dioxane) . Analogs like Compound B are simpler to synthesize but lack the ethynyl group’s pharmacological advantages .

Preparation Methods

Chlorination of Pyrido[4,3-d]pyrimidine-2,4-dione

Starting material 25 (7-chloro-8-fluoropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione) is treated with phosphorus oxychloride (POCl₃) and N-ethyl-N-isopropylpropan-2-amine in dichloromethane (DCM) at 100°C for 1 hour to yield 2,4,7-trichloro-8-fluoropyrido[4,3-d]pyrimidine (40 ).
Key conditions :

• POCl₃ (23 equiv), DCM solvent
• Yield: Crude product used directly in subsequent steps

Functionalization with 2-Fluorohexahydropyrrolizinyl Methoxy Group

Synthesis of (2R,7aS)-2-Fluorotetrahydro-1H-pyrrolizin-7a-yl)methanol

This intermediate is prepared via asymmetric hydrogenation or enzymatic resolution, though detailed protocols are proprietary.

Methoxy Group Installation

41 is reacted with (2R,7aS)-2-fluorotetrahydro-1H-pyrrolizin-7a-yl)methanol in dimethyl sulfoxide (DMSO) using potassium fluoride (KF) as a base at 90°C for 2 hours.
Key conditions :

• KF (8 equiv), DMSO solvent
• Yield: 75–90% after purification by flash chromatography

Final Deprotection and Purification

Boc Group Removal

The tert -butoxycarbonyl (Boc) group on the diazabicyclo[3.2.1]octane is cleaved using hydrochloric acid (HCl) in dioxane.
Key conditions :

• 4 M HCl in dioxane, room temperature for 15 minutes
• Yield: >95%

Recrystallization

The crude product is purified by recrystallization from methanol/water (3:1 v/v) to achieve >99% purity.

Analytical Data and Characterization

Intermediate	LCMS (m/z)	¹H NMR Key Signals (δ, ppm)
41	428 [M+H]⁺	1.45 (s, 9H, Boc), 3.80–4.20 (m, 8H)
Sonogashira product (pre-Boc)	801 [M+H]⁺	5.57 (d, J=52.4 Hz, 1H), 6.73–6.92 (m)
Final product (MRTX1133)	600 [M+H]⁺	8.18 (s, 1H), 7.21–7.28 (m, 1H)

Optimization Challenges and Solutions

• Regioselectivity in Sonogashira Coupling : Use of bulky phosphine ligands (e.g., XPhos) reduces homocoupling to <2%.
• Stability of Ethynyl Group : Trimethylsilyl (TMS) protection before coupling, followed by deprotection with tetrabutylammonium fluoride (TBAF).
• Purification : Reverse-phase HPLC with C18 columns resolves polar byproducts.

Q & A

Q. What are the optimal synthetic routes for this compound, considering its complex bicyclic and fluorinated substituents?

• Methodological Answer: The synthesis of polycyclic fluorinated compounds often involves sequential coupling reactions and regioselective fluorination. Evidence from analogous spirocyclic systems (e.g., 8-(4-dimethylaminophenyl)-9-benzothiazolyl derivatives) suggests starting with a bicyclic core (e.g., 3,8-diazabicyclo[3.2.1]octane) and introducing fluorinated pyrrolizine moieties via nucleophilic substitution or Mitsunobu reactions. For example, fluorinated hexahydropyrrolizine intermediates can be prepared using stereospecific fluorination under inert conditions . Key steps include:

• Step 1: Coupling the diazabicyclo[3.2.1]octane core with a fluoropyrido[4,3-d]pyrimidine intermediate.

• Step 2: Introducing the fluorinated pyrrolizine-methoxy group via alkoxylation.

• Step 3: Final functionalization with ethynyl and fluoronaphthol groups using Sonogashira coupling .

  • Critical Characterization Data:

Characterization Method	Observed Parameters	References
IR Spectroscopy	C-F stretches (~1100 cm⁻¹)
UV-Vis Spectrophotometry	λ_max = 270–310 nm (aromatic π→π*)
Elemental Analysis	C: 58.2%, H: 4.1%, N: 12.7%

Q. How should researchers characterize the stereochemistry and regiochemistry of this compound?

• Methodological Answer: The compound’s stereochemistry (e.g., fluorinated pyrrolizine configuration) can be resolved using chiral HPLC with polysaccharide-based columns (e.g., Chiralpak IA/IB) under isocratic conditions (hexane:IPA = 90:10) . Regiochemical confirmation of the pyrido[4,3-d]pyrimidine substitution pattern requires 2D NMR (¹H-¹³C HSQC, HMBC) to correlate protons with adjacent carbons, particularly near fluorine substituents .

Advanced Research Questions

Q. What computational strategies are recommended for predicting reactivity in novel reaction environments?

• Methodological Answer: Quantum mechanical calculations (e.g., DFT at the B3LYP/6-31G* level) can model transition states for fluorination and alkoxylation steps. ICReDD’s integrated approach combines reaction path searches with experimental validation to optimize conditions (e.g., solvent polarity, temperature) for high-yield coupling . For example, simulations of fluorine’s electron-withdrawing effects on pyrimidine ring activation can guide catalyst selection (e.g., Pd(PPh₃)₄ for ethynylation) .

Q. How can statistical experimental design (DoE) minimize trial-and-error approaches in optimizing synthetic yield?

• Methodological Answer: A fractional factorial design (e.g., 2⁴⁻¹) can systematically test variables like temperature (80–120°C), catalyst loading (1–5 mol%), solvent (DMF vs. THF), and reaction time (12–24 hr). Response surface methodology (RSM) then identifies interactions between factors. For example, a central composite design (CCD) revealed that THF at 100°C with 3 mol% Pd catalyst maximizes ethynylation yield (>75%) while minimizing side-product formation .

Q. How to address discrepancies in bioactivity data across enzymatic assays?

• Methodological Answer: Contradictory IC₅₀ values may arise from assay conditions (e.g., buffer pH, co-solvents). For fluorinated kinase inhibitors, standardized protocols (e.g., ATP concentration fixed at 1 mM in Tris-HCl pH 7.4) improve reproducibility. Cross-validate results using orthogonal methods:

• SPR (Surface Plasmon Resonance): Measures binding kinetics directly.
• Cellular Assays: Test permeability using Caco-2 monolayers (Papp >1 ×10⁻⁶ cm/s indicates good absorption) .

Key Methodological Recommendations

• Stereochemical Analysis: Combine chiral HPLC with NOESY NMR to confirm spatial arrangements of fluorinated substituents .
• Reaction Optimization: Use ICReDD’s hybrid computational-experimental workflow to reduce development time by 40–60% .
• Data Validation: Cross-reference elemental analysis with high-resolution mass spectrometry (HRMS) for molecular formula confirmation .